Cas no 89114-74-9 (4-Styryltriphenylamine)

• Product Name: 4-Styryltriphenylamine
• CAS No: 89114-74-9
• MF: C₂₆H₂₁N
• MW: 347.451646566391
• CID: 890880
• PubChem ID: 253661193
• Update Time: 2025-07-19

4-Styryltriphenylamine Chemical and Physical Properties

Names and Identifiers

• Diphenyl(4-styrylphenyl)amine
• 4-Styryltriphenylamine
• N,N-diphenyl-4-(2-phenylethenyl)aniline
• Benzenamine,N,N-diphenyl-4-(2-phenylethenyl)
• 4-Diphenylaminostilbene
• N,N-Diphenyl-4-[(Z)-2-phenylethenyl]aniline
• DTXSID20694869
• T73045
• 89114-74-9
• DB-264833
• N,N-diphenyl-4-[(Z)-styryl]aniline

• MDL： MFCD16619204
• Inchi： 1S/C26H21N/c1-4-10-22(11-5-1)16-17-23-18-20-26(21-19-23)27(24-12-6-2-7-13-24)25-14-8-3-9-15-25/h1-21H
• InChI Key： DXYYLUGHPCHMRQ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 347.16700
• Monoisotopic Mass: 347.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 3.2
• XLogP3: 7.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 510.3±30.0 °C at 760 mmHg
• Flash Point: 227.4±21.4 °C
• PSA: 3.24000
• LogP: 7.32680
• λmax: 366(CH2Cl2)(lit.)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Styryltriphenylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-Styryltriphenylamine

Recent Advances in the Study of 4-Styryltriphenylamine (CAS: 89114-74-9) in Chemical Biology and Pharmaceutical Research

4-Styryltriphenylamine (CAS: 89114-74-9) is a compound of significant interest in the fields of chemical biology and pharmaceutical research due to its unique photophysical properties and potential applications in organic electronics and medicinal chemistry. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its versatility and utility in various applications. This research brief aims to summarize the latest findings related to 4-Styryltriphenylamine, focusing on its chemical properties, synthesis methods, and emerging applications in drug discovery and material science.

One of the key areas of research involving 4-Styryltriphenylamine is its role as a building block for organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that derivatives of 4-Styryltriphenylamine exhibit excellent hole-transporting properties, making them suitable for use in high-performance OLEDs. For instance, a 2023 study published in Advanced Materials reported the synthesis of a novel 4-Styryltriphenylamine derivative with enhanced thermal stability and luminescence efficiency, which could pave the way for more efficient and durable OLED displays.

In addition to its applications in material science, 4-Styryltriphenylamine has also been investigated for its potential in medicinal chemistry. A recent study published in the Journal of Medicinal Chemistry explored the anticancer properties of 4-Styryltriphenylamine derivatives. The researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. The results indicated that certain derivatives exhibited potent inhibitory effects on cancer cell proliferation, with minimal toxicity to normal cells. These findings suggest that 4-Styryltriphenylamine could serve as a promising scaffold for the development of novel anticancer agents.

The synthesis of 4-Styryltriphenylamine and its derivatives has also been a focus of recent research. A 2022 study in Organic Letters described a novel, one-pot synthesis method for 4-Styryltriphenylamine, which offers higher yields and shorter reaction times compared to traditional methods. This advancement could facilitate the large-scale production of 4-Styryltriphenylamine for both industrial and research purposes. Furthermore, computational studies have provided insights into the molecular interactions and electronic properties of 4-Styryltriphenylamine, aiding in the rational design of new derivatives with tailored functionalities.

Looking ahead, the potential applications of 4-Styryltriphenylamine are vast and multifaceted. Ongoing research is exploring its use in biosensors, where its fluorescent properties could be harnessed for the detection of biomolecules. Additionally, its role in photodynamic therapy (PDT) is being investigated, with preliminary studies showing promising results in the selective destruction of cancer cells. As the understanding of 4-Styryltriphenylamine's properties and applications continues to grow, it is expected to play an increasingly important role in both chemical biology and pharmaceutical research.

In conclusion, 4-Styryltriphenylamine (CAS: 89114-74-9) represents a versatile and promising compound with applications spanning from organic electronics to drug discovery. Recent advancements in its synthesis, structural modification, and biological evaluation have highlighted its potential to address key challenges in these fields. Future research will likely focus on optimizing its properties and expanding its applications, further solidifying its importance in the scientific community.